Cas no 1448028-67-8 (3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine)

3-Chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group and a piperidinyloxy linker, further functionalized by a 4-methyl-1,2,3-thiadiazole-5-carbonyl moiety. This structure confers potential utility in medicinal chemistry and agrochemical applications due to its combined pharmacophores, which may enhance binding affinity or biological activity. The thiadiazole ring contributes to metabolic stability, while the chloro-pyridine moiety offers reactivity for further derivatization. Its well-defined synthetic route ensures reproducibility, making it a valuable intermediate for research in drug discovery and crop protection. The compound's structural complexity allows for targeted modifications to optimize physicochemical properties.
3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine structure
1448028-67-8 structure
Product Name:3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine
CAS No:1448028-67-8
MF:C14H15ClN4O2S
MW:338.812500238419
CID:5403625
Update Time:2025-05-20

3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

    • [4-[(3-Chloro-2-pyridinyl)oxy]-1-piperidinyl](4-methyl-1,2,3-thiadiazol-5-yl)methanone
    • 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine
    • Inchi: 1S/C14H15ClN4O2S/c1-9-12(22-18-17-9)14(20)19-7-4-10(5-8-19)21-13-11(15)3-2-6-16-13/h2-3,6,10H,4-5,7-8H2,1H3
    • InChI Key: LFAXQIBQYYQTKJ-UHFFFAOYSA-N
    • SMILES: C(N1CCC(OC2=NC=CC=C2Cl)CC1)(C1SN=NC=1C)=O

Experimental Properties

  • Density: 1.403±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 506.7±60.0 °C(Predicted)
  • pka: 1.49±0.22(Predicted)

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3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine Related Literature

Additional information on 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine

Introduction to 3-Chloro-2-{[1-(4-Methyl-1,2,3-Thiadiazole-5-Carbonyl)Piperidin-4-Yl]Oxy}Pyridine (CAS No. 1448028-67-8)

3-Chloro-2-{[1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine, with the CAS number 1448028-67-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloropyridine moiety and a thiadiazole ring linked through a piperidine scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine is of particular interest due to its potential as a lead compound in drug discovery. The chloropyridine moiety is known for its ability to interact with various biological targets, while the thiadiazole ring provides additional stability and bioavailability. The piperidine scaffold serves as a linker, enhancing the overall pharmacokinetic properties of the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine exhibits potent anti-inflammatory and anti-cancer activities. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells.

In the context of anti-inflammatory research, this compound has demonstrated significant efficacy in reducing inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In cancer research, 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine has shown selective cytotoxicity against various cancer cell lines. Studies have indicated that it can induce cell cycle arrest and apoptosis through the modulation of specific signaling pathways. For example, it has been found to downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating pro-apoptotic proteins such as Bax. This dual mechanism of action enhances its potential as an anticancer agent.

The pharmacokinetic properties of 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it has been found to have a reasonable half-life and low toxicity in preclinical studies.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound may have a favorable safety profile for further clinical development.

In conclusion, 3-chloro-2-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448028-67-8) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

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